Cas no 1804146-12-0 (5-Amino-2-fluoroisonicotinamide)
1804146-12-0 structure
Product Name:5-Amino-2-fluoroisonicotinamide
CAS No:1804146-12-0
MF:C6H6FN3O
MW:155.129744052887
CID:4778879
Update Time:2023-08-17
5-Amino-2-fluoroisonicotinamide Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-2-fluoroisonicotinamide
- AK00741916
-
- Inchi： 1S/C6H6FN3O/c7-5-1-3(6(9)11)4(8)2-10-5/h1-2H,8H2,(H2,9,11)
- InChI Key： YMVJMEXWOXRJFB-UHFFFAOYSA-N
- SMILES： FC1=CC(C(N)=O)=C(C=N1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 164
- XLogP3: 0
- Topological Polar Surface Area: 82
5-Amino-2-fluoroisonicotinamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029002016-250mg |
5-Amino-2-fluoroisonicotinamide |
1804146-12-0 | 95% | 250mg |
$989.80 | 2022-04-02 | |
| Alichem | A029002016-500mg |
5-Amino-2-fluoroisonicotinamide |
1804146-12-0 | 95% | 500mg |
$1,634.45 | 2022-04-02 | |
| Alichem | A029002016-1g |
5-Amino-2-fluoroisonicotinamide |
1804146-12-0 | 95% | 1g |
$2,837.10 | 2022-04-02 | |
| TRC | A899100-1mg |
5-Amino-2-fluoroisonicotinamide |
1804146-12-0 | 1mg |
$ 190.00 | 2023-04-19 | ||
| TRC | A899100-10mg |
5-Amino-2-fluoroisonicotinamide |
1804146-12-0 | 10mg |
$ 1499.00 | 2023-04-19 |
5-Amino-2-fluoroisonicotinamide Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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